2-(1-(3,4-dimethylphenyl)-4-methyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)-N-methylacetamide

• IUPAC Name: 2-[1-(3,4-dimethylphenyl)-4-methyl-7-oxopyrazolo[3,4-d]pyridazin-6-yl]-N-methylacetamide
• InChI: InChI=1S/C17H19N5O2/c1-10-5-6-13(7-11(10)2)22-16-14(8-19-22)12(3)20-21(17(16)24)9-15(23)18-4/h5-8H,9H2,1-4H3,(H,18,23)
• InChI Key: GNPKCLSOJXYXHM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C3=C(C=N2)C(=NN(C3=O)CC(=O)NC)C)C
• Molecular Formula: C17H19N5O2
• Molecular Weight: 325.4 g/mol

Description

The compound is a derivative of pyrazolo[3,4-d]pyridazine, which is a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen.

Chemical Reactions Analysis

Pyrazolo[3,4-d]pyridazine derivatives can participate in various chemical reactions, but the exact reactions would depend on the other functional groups present in the molecule.

Scientific Research Applications

Material Science

Lastly, its unique structure could inspire novel materials:

For further details, you can refer to the following sources:

• : Vaickelioniene, R., Mickevicius, V., & Mikulskiene, G. (2005). Synthesis and Cyclizations of N-(2,3-, 3,4- and 3,5-Dimethylphenyl)-β-alanines. Molecules, 10(2), 407-416. Read the article
• : New substituted pyrazolo[3,4-d]pyrimidin-4-ones. (2017). Chemistry of Heterocyclic Compounds, 53(4), 405-407. Read the article
• : EFSA Panel on Food Contact Materials, Enzymes, Flavourings and Processing Aids (CEF). (2011). Scientific Opinion on the safety evaluation of the substance, 2,4‐bis(2,4-dimethylphenyl)-6-(2-hydroxy-4-n-octyloxyphenyl)-1,3,5-triazine. EFSA Journal, 9(1), 2001. Read the opinion

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Some general precautions should always be taken when handling chemicals, including using appropriate personal protective equipment and following safe laboratory practices.

Future Directions

The study of heterocyclic compounds is a dynamic field with many potential future directions. These compounds have a wide range of applications, including in the development of new pharmaceuticals.